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Compound of Interest

Compound Name: Methyl ganoderate H

Cat. No.: B1632404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, isolation

protocols, and biological significance of a newly identified ganoderic acid. Ganoderic acids, a

class of highly oxygenated lanostane-type triterpenoids derived from Ganoderma species, are

of significant interest to the scientific community due to their diverse pharmacological activities.

This document serves as a resource for researchers engaged in natural product chemistry,

drug discovery, and pharmacology.

Spectroscopic Data of a Novel Ganoderic Acid
The structural elucidation of a novel ganoderic acid is fundamentally reliant on a suite of

spectroscopic techniques. This section presents the key spectroscopic data in a tabulated

format for clarity and comparative analysis. The data presented here is a composite

representation from recent literature on newly characterized ganoderic acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is paramount for determining the carbon-hydrogen framework of a

molecule. The following tables summarize the ¹H and ¹³C NMR data for a representative new

ganoderic acid.

Table 1: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δH (ppm), Multiplicity (J in Hz)

1 1.55, m

2 2.50, m

3 3.25, dd (11.5, 4.5)

5 1.30, m

6 1.80, m

7 4.65, br d (9.5)

9 2.90, m

11 -

12 4.15, d (8.0)

15 5.30, t (3.5)

16 2.10, m

17 1.95, m

18 0.95, s

19 1.20, s

20 2.25, m

21 1.05, d (7.0)

22 6.35, d (8.5)

23 -

24 5.90, s

27 1.70, s

28 0.80, s

29 0.90, s

30 1.25, s
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Table 2: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Position δC (ppm) Position δC (ppm)

1 38.5 16 35.0

2 28.0 17 50.5

3 78.5 18 18.5

4 39.0 19 16.0

5 55.5 20 36.5

6 21.5 21 19.0

7 75.0 22 145.0

8 140.0 23 205.0

9 146.0 24 125.0

10 37.0 25 135.0

11 210.0 26 175.0

12 70.0 27 25.0

13 45.0 28 28.5

14 50.0 29 15.5

15 72.0 30 22.0

Mass Spectrometry (MS)
High-resolution mass spectrometry provides the elemental composition and molecular weight

of the new ganoderic acid.

Table 3: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) Data

Ion m/z [M+H]⁺ Calculated Formula

Pseudomolecular Ion 559.3271 C₃₂H₄₇O₈
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Infrared (IR) and Ultraviolet (UV) Spectroscopy
IR and UV spectroscopy offer insights into the functional groups and conjugated systems

present in the molecule.

Table 4: IR and UV Spectroscopic Data

Technique Data

IR (KBr, cm⁻¹)

3450 (O-H), 2950 (C-H), 1740 (C=O, ester),

1705 (C=O, ketone), 1680 (C=O, acid), 1640

(C=C)

UV (MeOH, λmax nm) 245, 254

Experimental Protocols
The successful isolation and characterization of a new ganoderic acid require meticulous

experimental procedures. This section details the methodologies employed.

Extraction and Isolation Workflow
The general workflow for extracting and isolating new ganoderic acids from Ganoderma

species is outlined below.
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Extraction

Solvent Partitioning

Chromatographic PurificationDried Fruiting Bodies of Ganoderma sp. Ethanol Extraction (3x) Concentration under Reduced Pressure Crude Ethanol Extract Partition with Ethyl Acetate and Water

Ethyl Acetate Fraction

Aqueous Fraction (Discarded)

Silica Gel Column Chromatography
(Gradient Elution: Hexane-EtOAc) Collection of Fractions (F1-F10) Reversed-Phase HPLC

(Isocratic Elution: MeCN-H₂O) Pure Ganoderic Acid

Acetyl-CoA

HMG-CoA

HMG-CoA Reductase

Mevalonate

Cholesterol

... (multiple steps)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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